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Compound of Interest

Compound Name: (4-Nitrophenyl)urea

CAS No.: 556-10-5

Cat. No.: B1584136

Get Quote

Introduction
(4-Nitrophenyl)urea is a key chemical intermediate whose utility in synthetic chemistry and

drug development necessitates unambiguous structural confirmation.[1][2][3][4] Its molecular

architecture, featuring a urea linkage, a nitro-functionalized aromatic ring, and multiple reactive

nitrogen-hydrogen bonds, gives rise to a distinct spectroscopic fingerprint. This guide provides

an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data characteristic of (4-Nitrophenyl)urea. The methodologies and

interpretations presented herein are grounded in established spectroscopic principles and

serve as a validated reference for researchers engaged in its synthesis and application.

The core of spectroscopic analysis lies in probing the interaction of molecules with

electromagnetic radiation to glean information about their structure, connectivity, and chemical

environment. For (4-Nitrophenyl)urea, with a molecular formula of C₇H₇N₃O₃ and a molecular

weight of 181.15 g/mol , each technique provides a unique and complementary piece of the

structural puzzle.[1][5]
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Caption: A plausible mass spectrometry fragmentation pathway for (4-Nitrophenyl)urea under

EI conditions.

Table 4: Predicted Major Fragments in the Mass Spectrum of (4-Nitrophenyl)urea

m/z Proposed Fragment Ion Neutral Loss

181 [C₇H₇N₃O₃]⁺˙ - (Molecular Ion)

135 [C₇H₇N₂O]⁺˙ NO₂

121 [C₆H₅N₂O]⁺ HNCO

90 [C₆H₄N]⁺ HNCO, NO

Conclusion
The combination of NMR, IR, and Mass Spectrometry provides a comprehensive and definitive

characterization of (4-Nitrophenyl)urea. ¹H and ¹³C NMR confirm the precise connectivity of

the carbon-hydrogen framework. IR spectroscopy validates the presence of the key urea,

aromatic, and nitro functional groups. Finally, mass spectrometry confirms the molecular weight
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and provides corroborating structural information through predictable fragmentation patterns.

This guide outlines the core experimental and interpretive frameworks necessary for

researchers to confidently verify the identity and purity of this important chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering
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